Cas no 2171264-78-9 ((2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol)

• Product Name: (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol
• CAS No: 2171264-78-9
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 5755657
• PubChem ID: 165484592
• Update Time: 2025-10-29

(2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol
• 2171264-78-9
• EN300-1275105
• (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol

• Inchi： 1S/C12H23N3O3/c1-10(2)12(9-17)14-11-7-13-15(8-11)3-5-18-6-4-16/h7-8,10,12,14,16-17H,3-6,9H2,1-2H3/t12-/m1/s1
• InChI Key： UPIGEYJOJMOJNF-GFCCVEGCSA-N
• SMILES： OC[C@H](C(C)C)NC1C=NN(CCOCCO)C=1

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol

Comprehensive Overview of (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol (CAS No. 2171264-78-9)

(2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol (CAS No. 2171264-78-9) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique pyrazole core linked to a hydroxyethoxyethyl side chain, making it a subject of interest for drug discovery and therapeutic applications. Its stereospecific (2S)-configuration enhances its utility in enantioselective synthesis, a hot topic in modern medicinal chemistry.

The compound's hydrophilic properties, attributed to the hydroxyethoxyethyl group, improve its solubility in aqueous environments, a critical factor for bioavailability in drug formulations. Researchers are increasingly focusing on such water-soluble derivatives to overcome challenges in drug delivery, aligning with current trends in biocompatible materials and green chemistry. The 3-methylbutan-1-ol segment further contributes to its structural diversity, enabling interactions with various biological targets.

In the context of AI-driven drug discovery, (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol is often explored for its potential as a scaffold for kinase inhibitors or GPCR modulators. These applications are frequently searched in scientific databases, reflecting the growing demand for precision medicine and targeted therapies. The compound’s CAS No. 2171264-78-9 serves as a key identifier in patent literature and regulatory filings, emphasizing its commercial relevance.

From a synthetic perspective, the pyrazole-4-yl amino linkage in this molecule offers versatility for further functionalization, a feature highly valued in combinatorial chemistry. Recent publications highlight its role in developing next-generation antifungals and anti-inflammatory agents, addressing global health concerns like antimicrobial resistance. The hydroxyethoxyethyl moiety also aligns with the push for PEGylated therapeutics, a trending area in biopharma.

Market analyses indicate rising interest in chiral intermediates like (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol, driven by the expansion of generic pharmaceuticals and biosimilars. Its CAS No. 2171264-78-9 is increasingly cited in supplier catalogs, underscoring its industrial scalability. Environmental considerations also favor such low-toxicity building blocks, resonating with sustainable chemistry initiatives.

For researchers querying "pyrazole derivatives in drug design" or "hydroxyethoxyethyl applications," this compound exemplifies innovation at the intersection of organic synthesis and biopharmacology. Its multi-functional design answers key challenges in drug solubility and metabolic stability, frequently debated in scientific forums. Regulatory databases classify it as non-hazardous, facilitating its adoption in diverse R&D pipelines.

In summary, (2S)-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)-3-methylbutan-1-ol (CAS No. 2171264-78-9) represents a convergence of structural ingenuity and practical utility. Its relevance to high-impact research areas—from computational chemistry to formulation science—ensures its prominence in both academic and industrial spheres. As the demand for tailored molecular solutions grows, this compound is poised to play a pivotal role in advancing life sciences innovation.